Cas no 476326-20-2 (N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is a synthetic organic compound featuring a benzamide core linked to a tetrahydroisoquinoline sulfonyl group and a 3-methylphenyl substituent. This structure imparts potential pharmacological relevance, particularly in targeting specific enzyme pathways due to its sulfonamide and aromatic moieties. The compound exhibits moderate lipophilicity, enhancing membrane permeability, while its rigid tetrahydroisoquinoline scaffold may contribute to selective binding interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry research. The presence of both electron-donating and withdrawing groups within the molecule suggests tunable reactivity for structure-activity optimization.

N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide structure

476326-20-2 structure

Product Name:N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

CAS No:476326-20-2

MF:C₂₃H₂₂N₂O₃S

MW:406.497384548187

CID:5914386

PubChem ID:4125557

Update Time:2025-06-09

N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
- 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(3-methylphenyl)benzamide
- F0473-0298
- Oprea1_568650
- SR-01000444381
- 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(m-tolyl)benzamide
- 476326-20-2
- SR-01000444381-1
- AKOS024578422
- Inchi： 1S/C23H22N2O3S/c1-17-5-4-8-21(15-17)24-23(26)19-9-11-22(12-10-19)29(27,28)25-14-13-18-6-2-3-7-20(18)16-25/h2-12,15H,13-14,16H2,1H3,(H,24,26)
- InChI Key： DNHNSHWFOKQYKN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(NC2C=CC=C(C)C=2)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

Exact Mass: 406.135
Monoisotopic Mass: 406.135
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 666
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 74.9Å²

N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0473-0298-2μmol	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0473-0298-5μmol	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0473-0298-10μmol	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0473-0298-20μmol	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0473-0298-1mg	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0473-0298-2mg	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0473-0298-3mg	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0473-0298-4mg	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0473-0298-5mg	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0473-0298-10mg	N-(3-methylphenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide	476326-20-2	90%+	10mg	$79.0	2023-05-17